Cas no 6334-16-3 ( )

• Product Name: &nbsp
• CAS No: 6334-16-3
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 959837
• PubChem ID: 5910146
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [(E)-3-methoxy-3-oxo-1-phenylprop-1-enyl] benzoate
• NSC15166
• 6334-16-3
• (1E)-3-Methoxy-3-oxo-1-phenylprop-1-en-1-yl benzoate
• DTXSID10421343
• NSC-15166
•  

• Inchi： 1S/C17H14O4/c1-20-16(18)12-15(13-8-4-2-5-9-13)21-17(19)14-10-6-3-7-11-14/h2-12H,1H3/b15-12+
• InChI Key： LHAUYNJMEPJTIN-NTCAYCPXSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)/C(=C/C(=O)OC)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 282.08922
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 3.05750